4-[[3-[4-(4-carbamimidoylbenzoyl)piperazine-1-carbonyl]-5-nitrophenyl]methyl]piperazine-1-carboximidamide;pentahydrochloride

Specification

• Molecular Formula: C25H36Cl5N9O4
• Molecular Weight: 703.9 g/mol
• IUPAC Name: 4-[[3-[4-(4-carbamimidoylbenzoyl)piperazine-1-carbonyl]-5-nitrophenyl]methyl]piperazine-1-carboximidamide;pentahydrochloride
• Standard InChI: InChI=1S/C25H31N9O4.5ClH/c26-22(27)18-1-3-19(4-2-18)23(35)31-9-11-32(12-10-31)24(36)20-13-17(14-21(15-20)34(37)38)16-30-5-7-33(8-6-30)25(28)29;;;;;/h1-4,13-15H,5-12,16H2,(H3,26,27)(H3,28,29);5*1H
• Standard InChI Key: NPEZOGXTPWOUBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC(=C2)[N+](=O)[O-])C(=O)N3CCN(CC3)C(=O)C4=CC=C(C=C4)C(=N)N)C(=N)N.Cl.Cl.Cl.Cl.Cl

Introduction

Chemical Identity and Structural Features

Molecular Composition

The compound’s molecular formula is C25H36Cl5N9O4, with a molecular weight of 703.9 g/mol. Its IUPAC name systematically describes the arrangement of two piperazine rings bridged by a 3-nitro-5-(carbamimidoylbenzoyl)phenylmethyl group. The pentahydrochloride designation indicates protonation at five amine sites, contributing to its ionic character and stability under physiological conditions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C25H36Cl5N9O4
Molecular Weight	703.9 g/mol
IUPAC Name	As above
SMILES Notation	C1CN(CCN1CC2=CC(=CC(=C2)N+[O-])C(=O)N3CCN(CC3)C(=O)C4=CC=C(C=C4)C(=N)N)C(=N)N.Cl.Cl.Cl.Cl.Cl
Solubility	High in aqueous media (salt form)

Structural Analysis

The molecule’s architecture comprises:

• Dual piperazine cores: These six-membered rings with two nitrogen atoms facilitate hydrogen bonding and cation-π interactions, common in receptor-targeting therapeutics.

• Nitro group (-NO2): Positioned at the phenyl ring’s 5th carbon, this electron-withdrawing group influences electronic distribution and may participate in redox reactions.

• Carbamimidoylbenzoyl moiety: This substituent introduces amidine functionality, enhancing binding affinity to biomolecular targets through electrostatic interactions.

Synthesis and Industrial Production

Optimization Challenges

Industrial-scale production faces hurdles such as:

• Purification complexity: Due to multiple ionizable groups, chromatographic separation requires high-resolution techniques.

• Yield limitations: Steric hindrance from the bulky benzoyl and nitro groups reduces reaction efficiency, necessitating excess reagents or catalysts.

Biological Activity and Mechanisms

Receptor Affinity

Although direct binding assays for this compound are unavailable, structurally related piperazines demonstrate high affinity for 5-HT1A receptors (serotonin receptors), with inhibition constants (K_i) as low as 1.28 nM. Molecular docking simulations suggest that the carbamimidoyl group forms hydrogen bonds with receptor residues (e.g., Asp116 and Ser199), while the nitro group stabilizes hydrophobic pockets.

Neurotransmitter Modulation

In murine models, analogous compounds elevate hippocampal 5-hydroxytryptamine (5-HT) levels by 40–60%, correlating with reduced immobility times in forced swim tests (FST) and tail suspension tests (TST). These effects are mediated via upregulation of brain-derived neurotrophic factor (BDNF) and protein kinase A (PKA), critical for synaptic plasticity and mood regulation.

Comparative Analysis with Analogues

Table 2: Structural and Functional Comparison

Compound	Key Features	Bioactivity (5-HT1AR K<sub>i</sub>)
Target Compound	Dual piperazine, nitro, carbamimidoyl	Not yet reported
4-(3-{[4-(4-Nitrophenyl)-1-piperazinyl]carbonyl}benzoyl)piperazine	Single nitro group, no carbamimidoyl	8.5 nM
Compound 6a	3,4-Dihydroquinolinone-piperazine hybrid	1.28 nM

The target compound’s carbamimidoylbenzoyl group distinguishes it from analogues, potentially enhancing target selectivity and metabolic stability.